N-ethyl-N'-1-naphthyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]urea

• IUPAC Name: 1-ethyl-3-naphthalen-1-yl-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]urea
• InChI: InChI=1S/C22H20N4O2/c1-2-26(15-20-24-21(25-28-20)17-10-4-3-5-11-17)22(27)23-19-14-8-12-16-9-6-7-13-18(16)19/h3-14H,2,15H2,1H3,(H,23,27)
• InChI Key: PCWZTLXZWXRKIW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

N-ethyl-N'-1-naphthyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EN-5 and has been synthesized through different methods. The purpose of

Mechanism of Action

EN-5 exerts its biological effects through the inhibition of specific enzymes and pathways. For example, EN-5 has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and proliferation. Additionally, EN-5 has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
EN-5 has been shown to have a range of biochemical and physiological effects, depending on its concentration and the specific system being studied. For example, EN-5 has been shown to induce apoptosis in cancer cells, reduce inflammation in animal models of arthritis, and inhibit the growth of bacteria and fungi. Additionally, EN-5 has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

EN-5 has several advantages for use in laboratory experiments, including its high solubility in organic solvents, its stability under a range of conditions, and its ability to fluoresce under UV light. However, EN-5 also has some limitations, including its potential toxicity and the need for specialized equipment to detect its fluorescence.

Future Directions

There are several potential future directions for research on EN-5. One area of interest is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of interest is the investigation of EN-5's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, there is potential for EN-5 to be used in the development of new materials with unique optical and electronic properties.

Synthesis Methods

EN-5 can be synthesized through a variety of methods, including the reaction of 1-naphthylamine with ethyl isocyanate in the presence of a catalyst, followed by the reaction of the resulting product with 3-phenyl-1,2,4-oxadiazol-5-ylmethyl chloride. Another method involves the reaction of 1-naphthylamine with ethyl chloroformate in the presence of a catalyst, followed by the reaction of the resulting product with 3-phenyl-1,2,4-oxadiazol-5-ylmethylamine.

Scientific Research Applications

EN-5 has been extensively studied for its potential applications in various fields, including biomedical research, material science, and environmental science. In biomedical research, EN-5 has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties. In material science, EN-5 has been studied for its potential use as a fluorescent probe and as a component in organic light-emitting diodes. In environmental science, EN-5 has been investigated for its ability to remove heavy metal ions from water.